tert-Butyl[(5-oxopyrrolidin-2-yl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(5-oxopyrrolidin-2-yl)methyl]carbamate
• InChI: InChI=1S/C10H18N2O3/c1-10(2,3)15-9(14)11-6-7-4-5-8(13)12-7/h7H,4-6H2,1-3H3,(H,11,14)(H,12,13)
• InChI Key: QAZQYXLZGZFSRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CCC(=O)N1
• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol

Description

“tert-Butyl[(5-oxopyrrolidin-2-yl)methyl]carbamate” is a chemical compound with the CAS Number: 944728-08-9 and a linear formula of C10H18N2O3. It has a molecular weight of 214.26.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H18N2O3/c1-10(2,3)15-9(14)11-6-7-4-5-8(13)12-7/h7H,4-6H2,1-3H3,(H,11,14)(H,12,13). This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

Synthesis of Complex Molecules

• The compound has been used as a key intermediate in the synthesis of complex molecules, including all-cis trisubstituted pyrrolidin-2-ones, demonstrating its role in constructing molecular architectures with specific stereochemical configurations (Weber et al., 1995).

Chemical Reaction Studies

• It serves as a precursor for the study of chemical reactions, such as the photoredox-catalyzed amination of o-hydroxyarylenaminones, establishing a new cascade pathway for the assembly of 3-aminochromones under mild conditions, which broadens the applications of photocatalyzed protocols (Wang et al., 2022).

Metabolic Studies

• Research into the metabolism of tert-butyl carbamate derivatives in insects and mice has expanded understanding of oxidative processes, highlighting its relevance in toxicology and pharmacology (Douch & Smith, 1971).

Structural and Bonding Analysis

• Studies on the isomorphous crystal structures of chlorodiacetylene and iododiacetylene derivatives, involving tert-butyl carbamate, have contributed to the understanding of hydrogen and halogen bonds, demonstrating the compound’s utility in crystallography and molecular design (Baillargeon et al., 2017).

Synthesis of Biologically Active Compounds

• The compound has been used in the synthesis of intermediates for biologically active compounds, such as omisertinib (AZD9291), showcasing its importance in the development of therapeutic agents (Zhao et al., 2017).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “tert-Butyl[(5-oxopyrrolidin-2-yl)methyl]carbamate” can be found on the Sigma-Aldrich website. It’s crucial to handle all chemicals with appropriate safety measures.